2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
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Description
2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H17F2N3O3 and its molecular weight is 385.371. The purity is usually 95%.
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Scientific Research Applications
1. Cancer Imaging
The compound 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, related to the chemical , was synthesized for potential use in PET imaging for B-Raf(V600E) in cancers. This indicates its application in cancer diagnostics and imaging (Wang et al., 2013).
2. Neuroleptic Activity
Studies on benzamides, closely related to the specified compound, have shown potential neuroleptic activities. These studies indicate that such compounds might have applications in the treatment of psychosis (Iwanami et al., 1981).
3. Antimicrobial Activity
Compounds structurally similar to 2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide have been explored for their antimicrobial activities. These include benzamides that have demonstrated efficacy against various bacterial strains (Zadrazilova et al., 2015).
4. Enzyme Inhibition in Alzheimer's Disease
A compound structurally related to the specified chemical has been used in PET imaging for quantification of 5-HT(1A) receptor densities in Alzheimer's disease patients, suggesting its potential in studying brain diseases and conditions (Kepe et al., 2006).
5. Synthesis of Fluorinated Compounds
Research on the synthesis of 2-(3,3-difluoro-4-(silyloxy)but-1-en-1-yl)benzamides demonstrates the use of fluorinated molecules, such as this compound, in pharmaceutical and agrochemical industries (Cui et al., 2023).
6. Development of Radioligands
Compounds in the same family as the one have been used to develop radioligands for acetylcholinesterase, an enzyme involved in neurodegenerative diseases, indicating their potential in neurology and pharmacology (Brown-Proctor et al., 1999).
7. Antibacterial Drug Development
2,6-Difluorobenzamides, related to the specified chemical, have been investigated for their potential as antibacterial drugs, especially in targeting bacterial cell division by inhibiting the protein FtsZ (Straniero et al., 2023).
Properties
IUPAC Name |
2,6-difluoro-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O3/c1-28-14-7-5-13(6-8-14)17-9-10-18(26)25(24-17)12-11-23-20(27)19-15(21)3-2-4-16(19)22/h2-10H,11-12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTXNUIPFUXMYTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.